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Compound of Interest

Compound Name: uc-112

Cat. No.: B15568042

Essential Safety and Handling Guide for UC-112

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling UC-112, a novel and potent inhibitor of apoptosis (IAP).[1] The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

Hazard Identification and Safety Summary
UC-112 (CAS No. 383392-66-3) is classified with the following hazards:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

The GHS pictogram associated with UC-112 is the exclamation mark (GHSO07), indicating that it
is a hazardous substance.
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Personal Protective Equipment (PPE)

To mitigate the risks associated with handling UC-112, the following personal protective

equipment is mandatory.

PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles.

Protects against splashes and
airborne particles that can
cause serious eye irritation
(H319).

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). Lab coat.

Prevents skin contact and

subsequent irritation (H315).

Respiratory Protection

Avoids inhalation of dust or

Use in a well-ventilated area or

aerosols that may cause

with a fume hood.

respiratory irritation (H335).

Experimental Protocol: Safe Handling of UC-112

The following step-by-step procedure outlines the safe handling of UC-112 in a laboratory

setting.
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3.1. Preparation and Pre-Handling

Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for UC-112.

Ensure Proper Ventilation: Verify that the fume hood or other ventilated enclosure is
functioning correctly.

Assemble all Materials: Gather all necessary equipment, including PPE, weighing paper,
spatulas, and solvent-dispensing apparatus, within the containment area.

Don PPE: Put on a lab coat, safety glasses, and chemical-resistant gloves.

3.2. Handling and Use

Weighing:

o Perform all weighing operations within a fume hood or ventilated balance enclosure to
minimize inhalation exposure.

o Use anti-static weighing dishes to prevent dispersal of the powder.
Dissolving:

o Add the solvent to the UC-112 powder slowly to avoid splashing.
o If sonication is required, ensure the vessel is securely capped.
Cell Culture and In-Vitro Assays:

o UC-112 is a potent IAP inhibitor and can induce apoptosis.[1] Handle with care, especially
when adding to cell cultures.

o All manipulations of cell cultures treated with UC-112 should be performed in a biological
safety cabinet.

3.3. Post-Handling and Decontamination
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Decontaminate Work Surfaces: Clean all work surfaces with an appropriate solvent (e.g.,
70% ethanol) to remove any residual UC-112.

Clean Equipment: Thoroughly clean all non-disposable equipment that came into contact
with UC-112.

Remove PPE: Remove gloves and lab coat before leaving the work area. Wash hands
thoroughly with soap and water.

Disposal Plan

All waste materials contaminated with UC-112 must be disposed of as hazardous chemical

waste.

Solid Waste: Contaminated gloves, weighing paper, and other solid materials should be
collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of UC-112 and contaminated media should be collected in a
sealed, labeled hazardous waste container. Do not pour down the drain.

Follow Institutional Guidelines: Adhere to all local and institutional regulations for hazardous
waste disposal.

Emergency Procedures

Eye Contact (P305+P351+P338): Immediately flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact (P302+P352): Immediately wash skin with plenty of soap and water. Remove
contaminated clothing. Get medical attention if irritation develops.

Inhalation (P261): Move to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Visual Guides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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